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Compound of Interest

Compound Name: ACS-67

Cat. No.: B605159 Get Quote

Essential Safety and Handling Guide for ACS-67
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of ACS-67 (CAS Number: 1088434-86-9), a hydrogen sulfide-releasing derivative of

latanoprost acid. Adherence to these guidelines is essential to ensure a safe laboratory

environment.

Compound Information
Identifier Value

Chemical Name

7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-

hydroxy-5-phenylpentyl]cyclopentyl]-4-(3-thioxo-

3H-1,2-dithiol-5-yl)phenyl ester, 5Z-heptenoic

acid

CAS Number 1088434-86-9

Molecular Formula C₃₂H₃₈O₅S₃

Molecular Weight 598.8 g/mol
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Given that ACS-67 is a derivative of latanoprost and releases hydrogen sulfide, a combination

of precautions related to both substances is necessary.

Protection Type Recommended PPE Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1]

Protects against splashes and

potential eye irritation from the

compound or released

hydrogen sulfide.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber), lab coat, and closed-

toe shoes.[1]

Prevents skin contact, which

may cause irritation.[2]

Respiratory Protection

Work in a well-ventilated area

or under a chemical fume

hood.[3] For situations with

potential for significant

hydrogen sulfide release

(above 10 ppm), an air-

purifying respirator (APR) with

cartridges for acid gases

should be used. For

concentrations at or above 100

ppm, a self-contained

breathing apparatus (SCBA) is

required.[4][5]

ACS-67 is designed to release

hydrogen sulfide, a toxic gas.

[1][5] Proper ventilation and

respiratory protection are

critical to avoid inhalation,

which can cause severe health

effects.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of ACS-67 and ensure the

safety of laboratory personnel.
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Procedure Guideline

General Handling

Avoid contact with eyes, skin, and clothing.[2]

Do not breathe dust, vapor, mist, or gas. Handle

in a well-ventilated area or under a chemical

fume hood.[3]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place.[3] Recommended

storage temperature is typically -20°C for long-

term stability.

Spill Management

In case of a spill, wear appropriate PPE, absorb

the spill with inert material (e.g., sand,

vermiculite), and collect it in a sealed container

for disposal.[2] Ensure adequate ventilation.

Disposal Plan
Dispose of ACS-67 and any contaminated materials in accordance with local, state, and

federal regulations for hazardous chemical waste.

Waste Type Disposal Method

Unused ACS-67

Dispose of as hazardous chemical waste

through a licensed contractor. Do not dispose of

down the drain or in regular trash.

Contaminated Materials

Any materials that have come into contact with

ACS-67 (e.g., gloves, absorbent pads,

glassware) should be collected in a sealed,

labeled container and disposed of as hazardous

waste.

Empty Containers

Rinse empty containers thoroughly with a

suitable solvent (e.g., ethanol, DMSO) and

dispose of the rinsate as hazardous waste. The

rinsed container can then be disposed of

according to institutional guidelines.
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Experimental Workflow and Safety Decision Process
The following diagrams illustrate the general workflow for handling ACS-67 and the logical

steps for ensuring safety.
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Caption: General experimental workflow for handling ACS-67.
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Handling ACS-67

Is the area well-ventilated
 or under a fume hood?

STOP!
Move to a ventilated area.

No

Is appropriate PPE being worn?
(Gloves, Goggles, Lab Coat)

Yes

Proceed with experiment

Yes

Obtain and wear
correct PPE.

No

Click to download full resolution via product page

Caption: Safety decision-making process for handling ACS-67.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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